3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine

• IUPAC Name: 3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C17H21N3O2S/c1-18-17-20(19-12-6-4-5-7-12)15(11-23-17)14-9-8-13(21-2)10-16(14)22-3/h8-11H,4-7H2,1-3H3
• InChI Key: LHSVLCYMJHRSMI-UHFFFAOYSA-N
• Canonical SMILES: CN=C1N(C(=CS1)C2=C(C=C(C=C2)OC)OC)N=C3CCCC3
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine, also known as CP-544326, is a small molecule drug that has been studied for its potential therapeutic applications in a variety of medical conditions. This compound belongs to the class of thiazole derivatives and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine for lab experiments is its high potency and specificity. This compound has been shown to have a strong inhibitory effect on the target enzymes and signaling pathways, which makes it an ideal tool for studying these processes in vitro and in vivo.
However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans.

Future Directions

There are several potential future directions for research on 3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine. One area of focus could be the development of new formulations or delivery methods that increase the solubility and bioavailability of this compound. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans, and to identify potential therapeutic applications in different medical conditions. Finally, more research is needed to fully understand the mechanism of action of this compound and to identify potential new targets for drug development.

Synthesis Methods

The synthesis of 3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine involves a multi-step process that starts with the reaction of cyclopentanone with thiosemicarbazide to form 3-cyclopentylideneamino-1,2,4-thiadiazole. This intermediate is then reacted with 2,4-dimethoxybenzaldehyde and N-methylthiourea to form the final product, this compound.

Scientific Research Applications

3-(cyclopentylideneamino)-4-(2,4-dimethoxyphenyl)-N-methyl-1,3-thiazol-2-imine has been studied for its potential therapeutic applications in a variety of medical conditions, including cancer, inflammation, and neurological disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.